2-Aminoethanesulfinate
Description
2-Aminoethanesulfinate, also known as hypotaurine, is a sulfur-containing organic compound with the molecular formula C₂H₇NO₂S and a molecular weight of 109.14–109.15 g/mol . It is classified as a sulfinic acid derivative, characterized by the functional group -SO₂H.
Properties
Molecular Formula |
C2H6NO2S- |
|---|---|
Molecular Weight |
108.14 g/mol |
IUPAC Name |
2-aminoethanesulfinate |
InChI |
InChI=1S/C2H7NO2S/c3-1-2-6(4)5/h1-3H2,(H,4,5)/p-1 |
InChI Key |
VVIUBCNYACGLLV-UHFFFAOYSA-M |
SMILES |
C(CS(=O)[O-])N |
Canonical SMILES |
C(CS(=O)[O-])N |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Properties:
- CAS Number : 300-84-5
- Physical Appearance : White to off-white crystalline powder .
- Melting Point : ~109.15°C .
- Solubility : Highly water-soluble (100 mg/mL) .
- LogP: -2.03 (indicating high polarity) (Note: A conflicting LogP value of 0.73 is reported in older literature , likely due to measurement discrepancies).
- Refractive Index : 1.616 .
- Vapor Pressure : 0.0±1.7 mmHg at 25°C .
Comparison with Similar Compounds
Below is a detailed comparison of 2-aminoethanesulfinate with structurally or functionally related sulfur-containing compounds.
Table 1: Structural and Physical Properties
Functional Group and Reactivity
Sulfinic Acid vs. Sulfonic Acid: 2-Aminoethanesulfinate contains a sulfinic acid group (-SO₂H), which is less oxidized than the sulfonic acid group (-SO₃H) in 2-aminoethanesulfonic acid. This difference impacts acidity and reactivity, with sulfonic acids being stronger acids . Sulfinic acids are prone to oxidation, forming sulfonic acids, whereas sulfonic acids are stable terminal oxidation products .
Disulfide vs. Thiosulfonate: The disulfide compound (C₄H₁₂N₂S₂) features a -S-S- bridge, enabling participation in redox reactions and protein crosslinking . Thiosulfonate esters (e.g., [2-(Aminocarbonyl)ethyl] Methanethiosulfonate) undergo thiol-disulfide exchange reactions, making them useful in modifying cysteine residues in proteins .
Research Findings
Hypotaurine (2-Aminoethanesulfinate): Acts as an intermediate in taurine synthesis, protecting cells from H₂S toxicity . Demonstrates antioxidant properties in neurodegenerative disease models .
Sulfonic Acid Derivatives: Sulfonic acids like 2-aminoethanesulfonic acid are utilized in industrial detergents and pharmaceuticals due to their high stability and water solubility .
Disulfide Compounds :
- Used to study protein folding and enzyme activity via disulfide bond formation .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
